Sodium citrate

Specification

• CAS No.: 68-04-2
• Molecular Formula: C6H8Na3O7+3
• Molecular Weight: 261.09 g/mol
• IUPAC Name: trisodium;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1
• Standard InChI Key: HRXKRNGNAMMEHJ-UHFFFAOYSA-N
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[Na+].[Na+].[Na+]
• Boiling Point: BP: Decomposes at red heat /Dihydrate/
• Melting Point: >300 °C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Composition

Sodium citrate exists in anhydrous ($\ce{Na3C6H5O7}$) and dihydrate ($\ce{Na3C6H5O7·2H2O}$) forms, featuring three sodium ions bound to a citrate anion. The citrate anion comprises a central carbon skeleton with three carboxylate ($\ce{-COO^-}$) and one hydroxyl ($\ce{-OH}$) group, enabling chelation of metal ions and pH buffering.

Table 1: Physical Properties of Sodium Citrate

Property	Value
Molecular Weight	258.07 g/mol (anhydrous)
Solubility in Water	425–667 g/L at 25°C
Melting Point	Decomposes at >150°C
pH (1% solution)	7.5–8.5
Density	1.857 g/cm³ at 20°C

The high solubility and alkaline pH make it ideal for aqueous formulations, while its thermal stability supports industrial processes requiring heat.

Physiological Mechanisms and Blood Alkalosis

Induction of Metabolic Alkalosis

Sodium citrate elevates blood pH and bicarbonate ($\ce{HCO3^-}$) by increasing the strong ion difference (SID). Dissociation releases citrate$^{3-}$, which binds hydrogen ions, reducing acidity:

$$\text{SID} = [\ce{Na+}] + [\ce{K+}] - [\ce{Cl^-}] - [\text{Other anions}]$$

A 500 mg/kg body mass dose elevates $\ce{HCO3^-}$ for 8 hours post-ingestion, peaking at 180 minutes.

Table 2: Blood Parameters After Sodium Citrate Ingestion

Ingestion Period (min)	Peak $\ce{HCO3^-}$ (mmol/L)	Time to Peak (min)
15	30.2 ± 1.8	180
60	28.1 ± 1.5	180

Longer ingestion periods (60 min) reduce alkalosis efficacy due to slower absorption.

Applications in Sports Performance

Ergogenic Effects

Sodium citrate enhances high-intensity exercise performance by delaying acidosis-induced fatigue. In a 30 km cycling trial, supplementation improved time by 2.1% compared to placebo. Swimmers using acute doses (20 g) pre-race reduced 200 m times by 1.3 seconds.

Protocol Optimization

• Loading Phase: 10 g twice daily for 3 days pre-event.

• Acute Dose: 20 g in 1 L fluid, consumed 60–90 minutes pre-exercise.
  Gastrointestinal symptoms remain mild (total symptom score: 9.8/720).

Industrial and Medical Applications

Food Industry

• Emulsification: Prevents fat separation in cheeses.

• Acidity Regulation: Maintains pH in beverages and canned goods.

Medical Uses

• Anticoagulation: Binds calcium in blood storage (3.2% sodium citrate solution).

• Metabolic Acidosis Treatment: Administered intravenously to restore pH balance.

Nanotechnology

Sodium citrate stabilizes ferrous oxide nanoparticles ($\ce{Fe3O4}$) during synthesis, critical for magnetic resonance imaging (MRI) contrast agents.

Comparative Efficacy with Sodium Bicarbonate

Alkalosis Profile

While sodium bicarbonate (SB) induces faster pH elevation, sodium citrate (SC) offers superior tolerability. In a 400 m sprint trial, SB improved performance by 1% vs. placebo, whereas SC showed no significant benefit.

Table 3: SC vs. SB in Blood Alkalosis

Parameter	Sodium Citrate	Sodium Bicarbonate
∆pH (60 min)	+0.03	+0.11
∆HCO3^- (mmol/L)	+3.2	+5.8
GI Discomfort	Low	High